2-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde

• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• IUPAC Name: 2-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C11H12N2OS/c14-6-8-2-1-3-12-11(8)13-5-10-4-9(13)7-15-10/h1-3,6,9-10H,4-5,7H2
• InChI Key: INSBJMIZYRQNIW-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CS2)C3=C(C=CC=N3)C=O

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde typically involves multiple steps. One common method includes the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. This reaction proceeds efficiently with a broad array of substrates and can be further functionalized to build a library of bridged aza-bicyclic structures .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves the use of advanced organic synthesis techniques, including catalytic reactions and multi-step synthesis processes. The compound is usually produced in research laboratories and specialized chemical manufacturing facilities.

Chemical Reactions Analysis

Types of Reactions

2-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions are possible due to the presence of reactive functional groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium, platinum.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde involves its interaction with specific molecular targets. The compound’s bicyclic structure allows it to bind to enzymes and receptors, potentially inhibiting or modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 2-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde
• CAS Number : 1934562-51-2
• Molecular Formula : C₁₁H₁₂N₂OS
• Molecular Weight : 220.29 g/mol
• MDL Number : MFCD31443396

This bicyclic compound features a pyridine-3-carbaldehyde scaffold fused to a 2-thia-5-azabicyclo[2.2.1]heptane system. The sulfur atom in the thia group distinguishes it from oxygen-containing analogs (e.g., "oxa" derivatives). Limited commercial availability is noted, with the compound currently marked as "out of stock" .

Comparison with Similar Compounds

Heteroatom Substitution in Bicyclic Systems

Structural analogs differ primarily in the heteroatom (S, O) within the bicyclo[2.2.1]heptane moiety. Key examples include:

Compound Name	Heteroatom	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Availability
2-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde	S	1934562-51-2	C₁₁H₁₂N₂OS	220.29	Out of stock
2-{2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde	O	1853115-32-8	C₁₁H₁₂N₂O₂	204.23	Available
6-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde	O	1851910-02-5	C₁₁H₁₂N₂O₂	204.22	Discontinued
6-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde	S	1935121-66-6	C₁₁H₁₂N₂OS	220.29	Available

Key Observations :

• Molecular Weight : Sulfur analogs exhibit higher molecular weights (~220 g/mol) compared to oxygen analogs (~204 g/mol) due to sulfur’s larger atomic mass.
• Stability and Reactivity : Thia derivatives may exhibit distinct electronic properties and metabolic stability compared to oxa analogs, as sulfur’s polarizability and lone pairs influence reactivity .

Positional Isomerism on Pyridine Ring

The position of the bicyclic substituent on the pyridine ring (2- vs.

Compound Name	Pyridine Substitution Position	CAS Number	Suppliers
2-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde	2-position	1934562-51-2	1
6-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde	6-position	1935121-66-6	1

Key Observations :

• Synthetic Accessibility : The 6-position analog (CAS 1935121-66-6) is more readily available, suggesting fewer synthetic challenges compared to the 2-position derivative .

Commercial and Research Relevance

• Pharmaceutical Applications : Bicyclo[2.2.1]heptane systems are valued in drug design for their conformational rigidity and bioavailability. Thia derivatives may serve as bioisosteres for oxygen-containing scaffolds in protease inhibitors or kinase targets .
• Supply Trends: Limited suppliers for sulfur-containing analogs (e.g., 1 supplier for CAS 1934562-51-2) indicate niche research use, whereas oxa derivatives are more commonly discontinued, possibly due to stability issues or reduced demand .

Biological Activity

The compound 2-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde (CAS Number: 1935121-66-6) is a complex organic molecule that features a bicyclic structure containing both sulfur and nitrogen heteroatoms. This unique architecture has garnered attention for its potential biological activities, particularly in medicinal chemistry.

The molecular formula of this compound is $C_{11}H_{12}N_2OS$ with a molecular weight of 220.29 g/mol. Its structure includes a pyridine ring fused to a thia-azabicyclic framework, which may influence its pharmacological properties.

Property	Value
Molecular Formula	C₁₁H₁₂N₂OS
Molecular Weight	220.29 g/mol
CAS Number	1935121-66-6

Biological Activity

Research into the biological activity of 2-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde has revealed several promising avenues:

Antimicrobial Activity

Preliminary studies suggest that compounds within the thia-azabicyclo class exhibit significant antimicrobial properties. For instance, derivatives of similar structures have shown effectiveness against various bacterial strains, indicating potential applications in treating infections caused by resistant bacteria.

Enzyme Inhibition

The bicyclic structure may allow for interaction with specific enzymes, leading to inhibition that could be beneficial in treating diseases characterized by enzyme overactivity. Research has indicated that similar compounds can act as inhibitors for enzymes involved in metabolic pathways, suggesting that this compound might also possess such capabilities.

Neuropharmacological Effects

Given the presence of nitrogen heteroatoms, there is potential for neuropharmacological activity. Compounds with similar structures have been studied for their effects on neurotransmitter systems, indicating that this compound may influence cognitive functions or offer neuroprotective benefits.

Case Studies and Research Findings

• Synthesis and Characterization : A study by Matsumura et al. (2024) detailed the synthesis of thia-azabicyclo derivatives, highlighting methods that could be adapted for synthesizing 2-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde with high yields and purity .
• Biological Testing : In vitro assays have been conducted to evaluate the antimicrobial properties of related compounds, showing promising results against Gram-positive bacteria . Future studies are necessary to confirm these findings for the specific compound .
• Mechanistic Studies : Research into the mechanism of action for similar compounds indicates that they may interact with biological targets through hydrogen bonding and hydrophobic interactions, which could be further explored for this compound .